Cas no 1807438-10-3 (5-(3-Chloropropyl)-2-methylcinnamic acid)
5-(3-Chloropropyl)-2-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chloropropyl)-2-methylcinnamic acid
-
- Inchi: 1S/C13H15ClO2/c1-10-4-5-11(3-2-8-14)9-12(10)6-7-13(15)16/h4-7,9H,2-3,8H2,1H3,(H,15,16)/b7-6+
- InChI Key: APTRSNSBLXGJMA-VOTSOKGWSA-N
- SMILES: ClCCCC1C=CC(C)=C(/C=C/C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3
5-(3-Chloropropyl)-2-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004949-250mg |
5-(3-Chloropropyl)-2-methylcinnamic acid |
1807438-10-3 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A010004949-500mg |
5-(3-Chloropropyl)-2-methylcinnamic acid |
1807438-10-3 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A010004949-1g |
5-(3-Chloropropyl)-2-methylcinnamic acid |
1807438-10-3 | 97% | 1g |
$1549.60 | 2023-09-02 |
5-(3-Chloropropyl)-2-methylcinnamic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 5-(3-Chloropropyl)-2-methylcinnamic acid
Introduction to 5-(3-Chloropropyl)-2-methylcinnamic acid (CAS No. 1807438-10-3)
5-(3-Chloropropyl)-2-methylcinnamic acid (CAS No. 1807438-10-3) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloropropyl substituent and a methyl group attached to the cinnamic acid framework. These structural elements contribute to its potential applications in various scientific and industrial contexts.
The chemical structure of 5-(3-Chloropropyl)-2-methylcinnamic acid is represented by the formula C12H13ClO2. The presence of the chloropropyl group introduces polarity and reactivity, while the methyl group enhances stability and solubility. These properties make it an attractive candidate for further investigation in drug discovery and development.
Recent studies have explored the biological activities of 5-(3-Chloropropyl)-2-methylcinnamic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential therapeutic value in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis.
Beyond its anti-inflammatory properties, 5-(3-Chloropropyl)-2-methylcinnamic acid has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have shown that this compound possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.
In the realm of medicinal chemistry, the structural flexibility of 5-(3-Chloropropyl)-2-methylcinnamic acid allows for the design and synthesis of derivatives with enhanced pharmacological properties. Researchers have synthesized various analogs by modifying the chloropropyl and methyl groups, leading to compounds with improved potency, selectivity, and bioavailability. These derivatives are currently being evaluated for their therapeutic potential in preclinical studies.
The synthesis of 5-(3-Chloropropyl)-2-methylcinnamic acid involves a series of well-defined chemical reactions. The key steps include the formation of the cinnamic acid backbone through a Knoevenagel condensation reaction, followed by the introduction of the chloropropyl substituent via a nucleophilic substitution reaction. The final step involves the attachment of the methyl group through an alkylation reaction. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.
In terms of safety and toxicity, preliminary assessments indicate that 5-(3-Chloropropyl)-2-methylcinnamic acid has a favorable safety profile. In vitro cytotoxicity studies have shown low toxicity to human cell lines at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use.
The potential applications of 5-(3-Chloropropyl)-2-methylcinnamic acid extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of other functional materials. For example, it can be used as a building block in the development of advanced polymers with tailored properties for use in materials science and engineering applications.
In conclusion, 5-(3-Chloropropyl)-2-methylcinnamic acid (CAS No. 1807438-10-3) is a promising compound with a wide range of potential applications in both pharmaceutical and industrial settings. Its anti-inflammatory and antioxidant properties, combined with its structural flexibility and favorable safety profile, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1807438-10-3 (5-(3-Chloropropyl)-2-methylcinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)